Cas no 1895588-59-6 (1-2-(difluoromethoxy)phenylpropan-2-ol)

1-2-(Difluoromethoxy)phenylpropan-2-ol is a fluorinated organic compound featuring a difluoromethoxy (–OCF₂H) substituent on the phenyl ring and a tertiary alcohol (–C(OH)(CH₃)₂) functional group. This structure imparts unique physicochemical properties, such as enhanced metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethoxy group contributes to improved bioavailability and resistance to enzymatic degradation, while the tertiary alcohol moiety offers versatility for further derivatization. Its well-defined stereochemistry and high purity make it suitable for precision applications in drug discovery and material science. The compound’s stability under various reaction conditions further enhances its utility in synthetic chemistry.

1-2-(difluoromethoxy)phenylpropan-2-ol structure

1895588-59-6 structure

Product Name:1-2-(difluoromethoxy)phenylpropan-2-ol

CAS No:1895588-59-6

MF:C₁₀H₁₂F₂O₂

MW:202.197890281677

CID:5830788

PubChem ID:117290665

Update Time:2025-10-17

1-2-(difluoromethoxy)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-2-(difluoromethoxy)phenylpropan-2-ol
- 1895588-59-6
- 1-[2-(difluoromethoxy)phenyl]propan-2-ol
- EN300-1971750
- Inchi： 1S/C10H12F2O2/c1-7(13)6-8-4-2-3-5-9(8)14-10(11)12/h2-5,7,10,13H,6H2,1H3
- InChI Key： YKVQKXXPGLBTPF-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC=CC=1CC(C)O)F

Computed Properties

Exact Mass: 202.08053595g/mol
Monoisotopic Mass: 202.08053595g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 29.5Å²

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Enamine	EN300-1971750-1g	1-[2-(difluoromethoxy)phenyl]propan-2-ol	1895588-59-6	1g	$628.0	2023-09-16
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